Cas no 82866-04-4 (1H-Indeno[1,2-c]isoxazole(9CI))

• Product name: 1H-Indeno[1,2-c]isoxazole(9CI)
• CAS No: 82866-04-4
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 988266
• PubChem ID: 45099145

1H-Indeno[1,2-c]isoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indeno[1,2-c]isoxazole(9CI)
• 1H-indeno[1,2-c][1,2]oxazole
• 82866-04-4
• DTXSID00667773

• Inchi： InChI=1S/C10H7NO/c1-2-4-9-7(3-1)5-8-6-12-11-10(8)9/h1-6,11H
• InChI Key： GWVDJYZAHSZBPR-UHFFFAOYSA-N
• SMILES： C1=CC2=CC3=CONC3=C2C=C1

Computed Properties

• Exact Mass: 157.05300
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.9Ų
• XLogP3: 3

Experimental Properties

• PSA: 28.93000
• LogP: 2.91410